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An essential tool in the clinical assessment of chronic liver disease (CLD), the Chronic Liver
Disease Questionnaire (CLDQ) provides a nuanced view of a patient's health-related quality of
life (HRQoL). Originally developed in English, its successful application in diverse populations
hinges on meticulous translation and cultural adaptation. This guide offers a detailed
comparison of the Spanish validation of the CLDQ, presenting key experimental data and
methodologies for researchers, scientists, and drug development professionals.

Comparative Analysis of the Spanish CLDQ
Validation

The validation of the Spanish version of the Chronic Liver Disease Questionnaire (CLDQ)
demonstrates its reliability, validity, and responsiveness as a tool to measure the quality of life
in Spanish-speaking patients with chronic liver diseases.[1][2][3] The Spanish CLDQ is
equivalent to the original English version and is suitable for use across the full spectrum of
disease severity, from patients with no cirrhosis to those who have received a liver transplant.

[1][2]

Data Presentation: Psychometric Properties

The psychometric properties of the Spanish CLDQ have been rigorously evaluated, with key
guantitative data summarized below for easy comparison.
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Psychometric Property Measurement Spanish CLDQ
S Internal Consistency
Reliability 0.93 (Global Score)
(Cronbach's alpha)

Reproducibility (Intraclass
) o 0.90 (Global Score)
Correlation Coefficient)

o Convergent Validity
Validity ) ) Supported
(Correlation with SF-36)

Known-Groups Validity (Child-

Supported (p = 0.012
Turcotte-Pugh Scores) PP P )

] Sensitivity to Change (Post-
Responsiveness ) Supported (p < 0.001)
Liver Transplant)

A Cuban adaptation of the Spanish CLDQ also demonstrated high reliability, with a Cronbach's
alpha of 0.95 for the total questionnaire.[4]

Comparison with Other Quality of Life Questionnaires

The Spanish CLDQ has been validated alongside and compared to other widely used HRQoL
instruments, such as the Short Form-36 Health Survey (SF-36) and the Liver Disease Quality
of Life (LDQOL) questionnaire.[1][5][6][7] The validation study for the Spanish CLDQ confirmed
its validity through significant correlations with the SF-36 and the presence of an "itching"
symptom.[1][2] While the CLDQ is a disease-specific instrument, the SF-36 is a more generic
measure of health-related quality of life.[5] The LDQOL is another specific questionnaire for
liver disease that includes the SF-36 and has also been validated in Spanish.[6][7][8]

Experimental Protocols

The validation of the Spanish CLDQ involved a comprehensive and multi-step process to
ensure its cultural and linguistic appropriateness, as well as its psychometric soundness.

Translation and Cultural Adaptation

The methodology for developing the Spanish version of the CLDQ involved a forward and
back-translation process.[1][2] This was conducted by bilingual translators and reviewed by an
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expert panel. Pilot testing was then carried out with patients to ensure clarity and cultural
relevance.[1][2]

Patient Population and Data Collection

The final version of the Spanish CLDQ was self-administered to 149 consecutive patients with
chronic liver disease.[1][2] In parallel, the SF-36 health survey was also administered to these
patients. A physician evaluated the Child-Turcotte-Pugh scores to assess disease severity.[1][2]
To evaluate reproducibility and responsiveness, the CLDQ was re-administered to a subgroup
of stable patients and to patients who had undergone a liver transplant.[1][2]

Statistical Analysis

The validation process employed several statistical methods to assess the psychometric
properties of the Spanish CLDQ:

» Reliability: Internal consistency was measured using Cronbach's alpha, and reproducibility
was assessed with the Intraclass Correlation Coefficient.[1][2]

 Validity: Exploratory factor analysis was used to evaluate the underlying structure of the
questionnaire.[1][2] The validity was further supported by examining the CLDQ's correlation
with SF-36 scores and the "itching" symptom, and by analyzing the pattern of CLDQ scores
across different disease severity groups (known-groups validity).[1][2]

e Responsiveness: The ability of the CLDQ to detect changes in quality of life was assessed
by measuring the change in scores in patients who had received a liver transplant.[1][2]

Visualizations
Experimental Workflow for Spanish CLDQ Validation
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Caption: Workflow for the translation and validation of the Spanish CLDQ.
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Conceptual Framework of the CLDQ

CLDQ Domains

Abdominal Symptoms Systemic Symptoms

Health-Related Quality of Life

Click to download full resolution via product page

Caption: Conceptual relationship between CLDQ domains and overall HRQoL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.researchgate.net/publication/41147587_Assessing_Outcomes_in_Liver_Disease_Patients_Reliability_and_Validity_of_the_Spanish_Version_of_the_Liver_Disease_Quality_of_Life_Questionnaire_LDQOL_10
https://www.oatext.com/pdf/TiT-7-196.pdf
https://www.benchchem.com/product/b1396496#validation-of-the-chronic-liver-disease-questionnaire-in-specific-language
https://www.benchchem.com/product/b1396496#validation-of-the-chronic-liver-disease-questionnaire-in-specific-language
https://www.benchchem.com/product/b1396496#validation-of-the-chronic-liver-disease-questionnaire-in-specific-language
https://www.benchchem.com/product/b1396496#validation-of-the-chronic-liver-disease-questionnaire-in-specific-language
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1396496?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1396496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

